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Compound of Interest

Compound Name: Benzofuran

Cat. No.: B130515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

benzofuran, a heterocyclic compound integral to numerous natural products and synthetic

pharmaceuticals.[1][2] The document summarizes key quantitative data, outlines its chemical

reactivity, and presents representative experimental protocols for its functionalization.

Core Physical and Spectroscopic Properties
Benzofuran, also known as coumarone, is a colorless to pale yellow oily liquid with a distinct

aromatic odor.[3][4][5] It is a volatile compound, naturally present in coal tar, and serves as the

parent structure for many complex derivatives, such as the naturally occurring psoralen.[1][6]

Benzofuran is insoluble in water but miscible with many organic solvents, including benzene,

petroleum ether, ethanol, and ether.[2][3][7] It has a tendency to slowly polymerize upon

standing, a process accelerated by strong acids like H₂SO₄.[4][5]

Table 1: Physical and Spectroscopic Properties of Benzofuran
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Property Value References

Molecular Formula C₈H₆O [1][8]

Molar Mass 118.13 - 118.14 g/mol [1][7]

Appearance
Colorless to pale yellow oily

liquid
[3][4][5]

Odor Aromatic, sweet-smelling [3][4]

Melting Point < -18 °C (0 °F; 255 K) [1][7][9][10]

Boiling Point
173-175 °C (343-345 °F; 446-

448 K)
[1][4][7][9]

Density 1.072 - 1.095 g/mL at 20-25 °C [3][4]

Refractive Index (n²⁰/D) 1.566 - 1.568 [6][10]

Solubility
Insoluble in water; miscible

with ethanol, ether, benzene
[2][3][7]

LogP (Octanol/Water) 2.67 [3][7]

UV Absorption (λmax) 245, 275, 282 nm [4]

Chemical Structure and Reactivity
Benzofuran is an aromatic heterocyclic compound consisting of a benzene ring fused to a

furan ring.[1][5] This fusion confers aromatic stability, making it more stable than furan alone.

[11] The molecule's reactivity is governed by the interplay between the electron-rich furan ring

and the fused benzene ring.

The frontier orbital theory suggests that the C2 and C3 atoms of the furan moiety are the most

reactive sites.[12] Electrophilic substitution reactions predominantly occur at the 2-position, as

this leads to a more stable carbocation intermediate where the positive charge can be

delocalized without disrupting the benzene ring's aromaticity.[11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b130515?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Benzofuran
https://www.ijsdr.org/papers/IJSDR2305201.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzofuran
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8853413.htm
https://grokipedia.com/page/Benzofuran
https://www.thegoodscentscompany.com/data/rw1161131.html
https://www.ncbi.nlm.nih.gov/books/NBK594123/table/ch3.tab2/
https://www.ncbi.nlm.nih.gov/books/NBK594123/table/ch3.tab2/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8853413.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8853413.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB8853413_EN.htm
https://www.chemsynthesis.com/base/chemical-structure-16016.html
https://www.slideshare.net/slideshow/22723lec7ppt/256424983
https://www.researchgate.net/publication/265515022_Reactivity_of_Benzofuran_Derivatives
https://m.youtube.com/watch?v=0dEsUDcdjY4
https://www.benchchem.com/product/b130515#physical-and-chemical-properties-of-benzofuran
https://www.benchchem.com/product/b130515#physical-and-chemical-properties-of-benzofuran
https://www.benchchem.com/product/b130515#physical-and-chemical-properties-of-benzofuran
https://www.benchchem.com/product/b130515#physical-and-chemical-properties-of-benzofuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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